Cas no 143924-46-3 (4-(Piperidin-3-yl)pyridine dihydrochloride)

4-(Piperidin-3-yl)pyridine dihydrochloride is a versatile heterocyclic compound featuring both piperidine and pyridine moieties, making it a valuable intermediate in pharmaceutical and organic synthesis. Its dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. The compound’s structural properties enable its use in the development of bioactive molecules, particularly in medicinal chemistry for targeting central nervous system (CNS) and receptor-modulating applications. Its rigid, bicyclic framework offers a scaffold for designing ligands with high selectivity. The hydrochloride salt also ensures consistent reactivity in synthetic processes, making it a reliable choice for researchers requiring precise and reproducible results in complex chemical transformations.
4-(Piperidin-3-yl)pyridine dihydrochloride structure
143924-46-3 structure
Product Name:4-(Piperidin-3-yl)pyridine dihydrochloride
CAS No:143924-46-3
MF:C10H16Cl2N2
MW:235.153440475464
MDL:MFCD28963527
CID:4599853
PubChem ID:91809614
Update Time:2025-10-31

4-(Piperidin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Piperidin-3-yl)pyridine dihydrochloride
    • 4-piperidin-3-ylpyridine;dihydrochloride
    • Z2092370409
    • 4-(Piperidin-3-yl)pyridinedihydrochloride
    • EN300-258123
    • 143924-46-3
    • AKOS025287367
    • G75352
    • MDL: MFCD28963527
    • Inchi: 1S/C10H14N2.2ClH/c1-2-10(8-12-5-1)9-3-6-11-7-4-9;;/h3-4,6-7,10,12H,1-2,5,8H2;2*1H
    • InChI Key: WBZANMCOADYRSE-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCCC(C2C=CN=CC=2)C1

Computed Properties

  • Exact Mass: 234.0690539g/mol
  • Monoisotopic Mass: 234.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9

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4-(Piperidin-3-yl)pyridine dihydrochloride Related Literature

Additional information on 4-(Piperidin-3-yl)pyridine dihydrochloride

Comprehensive Overview of 4-(Piperidin-3-yl)pyridine dihydrochloride (CAS No. 143924-46-3)

4-(Piperidin-3-yl)pyridine dihydrochloride (CAS No. 143924-46-3) is a versatile organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, featuring a piperidine ring fused with a pyridine moiety, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The dihydrochloride salt form enhances its solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 4-(Piperidin-3-yl)pyridine dihydrochloride has surged, driven by its role in the development of novel therapeutic agents. Researchers are particularly interested in its structural properties, which allow for versatile modifications to target specific biological pathways. This aligns with the growing trend in precision medicine and personalized therapeutics, where tailored molecular designs are critical for efficacy and safety.

The compound's CAS No. 143924-46-3 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry. Users often inquire about its synthesis methods, physicochemical properties, and applications in drug development. For instance, its stability under various pH conditions and compatibility with common solvents are key considerations for researchers optimizing reaction conditions.

Another area of interest is the compound's potential role in central nervous system (CNS) drug discovery. The piperidine and pyridine scaffolds are known to interact with neurotransmitter receptors, making 4-(Piperidin-3-yl)pyridine dihydrochloride a valuable building block for neuroactive compounds. This is particularly relevant given the rising prevalence of neurological disorders and the need for innovative treatments.

From a technical standpoint, the compound's molecular weight, melting point, and solubility profile are frequently discussed in scientific literature. These parameters are essential for formulation scientists and process chemists working on scalable synthesis routes. Additionally, its compatibility with green chemistry principles is a growing focus, as industries strive to reduce environmental impact.

In summary, 4-(Piperidin-3-yl)pyridine dihydrochloride (CAS No. 143924-46-3) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a cornerstone in pharmaceutical research, particularly in the realms of CNS therapeutics and precision medicine. As research continues to evolve, this compound is poised to play an even greater role in advancing drug discovery and chemical innovation.

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